Cas no 1396770-39-0 (N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1396770-39-0
• MF: C₁₀H₁₇N₃O₂S₂
• MW: 275.390879392624
• CID: 6033935
• PubChem ID: 71787271
• Update Time: 2025-05-21

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-4-methylthiadiazole-5-carboxamide
• F6186-1034
• 1396770-39-0
• VU0534941-1
• AKOS024536083
• N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C10H17N3O2S2/c1-7-8(17-13-12-7)9(14)11-6-10(2,15)4-5-16-3/h15H,4-6H2,1-3H3,(H,11,14)
• InChI Key： MQDWDGYQPLGHIG-UHFFFAOYSA-N
• SMILES： S1C(C(NCC(O)(C)CCSC)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 275.07621914g/mol
• Monoisotopic Mass: 275.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 129Ų

Additional information on N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)Butyl-4-Methyl-1,2,3-Thiadiazole-5-Carboxamide: A Comprehensive Overview

N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)Butyl-4-Methyl-1,2,3-Thiadiazole-5-Carboxamide, identified by the CAS number 1396770-39-0, is a sophisticated organic compound with a diverse range of applications in various scientific and industrial domains. This compound is notable for its unique structural features and functional groups, which contribute to its versatile chemical properties. The molecule incorporates a 1,2,3-thiadiazole ring system, a carboxamide group, and a hydroxymethyl-substituted butyl chain with a methylsulfanyl (thioether) functionality. These structural elements make it an intriguing subject for research in fields such as pharmacology, agrochemistry, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, condensation reactions, and oxidations. The synthesis typically begins with the preparation of the thiadiazole core, which serves as a versatile scaffold for further functionalization. The introduction of the hydroxymethyl group and the methylsulfanyl substituent is achieved through precise control of reaction conditions to ensure high yields and purity. The final step involves the formation of the carboxamide group via amide bond formation, which can be optimized using coupling agents or other catalytic methods.

The biological activity of N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)Butyl-substituted thiadiazole derivatives has been extensively studied in recent years. Research indicates that these compounds exhibit potent inhibitory effects against various enzymes implicated in inflammatory diseases and cancer progression. For instance, studies have demonstrated that this compound can modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key players in inflammation and oxidative stress. Additionally, its ability to inhibit histone deacetylases (HDACs) suggests potential applications in epigenetic therapy for cancer treatment.

In the agricultural sector, this compound has shown promise as a bioactive agent with pesticidal properties. Its ability to disrupt key biochemical pathways in pests and pathogens makes it a candidate for the development of eco-friendly pesticides. Recent field trials have highlighted its efficacy against soil-borne pathogens and insect pests without significant adverse effects on non-target organisms or the environment.

The environmental impact of N-2-Hydroxy-substituted thiadiazole derivatives has also been a focal point of recent research. Studies suggest that these compounds undergo rapid degradation under aerobic conditions due to their susceptibility to microbial action and hydrolysis. This biodegradability reduces their persistence in soil and water systems, aligning with global efforts to develop sustainable agrochemicals.

From a materials science perspective, this compound exhibits interesting physical properties that make it suitable for applications in polymer chemistry and nanotechnology. Its sulfur-containing groups contribute to enhanced thermal stability and mechanical strength when incorporated into polymer matrices. Furthermore, its ability to form self-assembled monolayers on surfaces offers potential uses in the development of advanced coatings and sensors.

In conclusion, N-2-Hydroxy-4-(Methylsulfanyl)Butyl-substituted 1,2,3-thiadiazole derivatives represent a class of compounds with multifaceted applications across various disciplines. Ongoing research continues to uncover new insights into their chemical synthesis, biological activity, environmental fate, and material properties. As scientific understanding deepens, these compounds are poised to play an increasingly important role in addressing challenges in medicine